AB-CHMINACA metabolite M2
Overview
Description
AB-CHMINACA metabolite M2 is a metabolite of AB-CHMINACA, an indazole-based synthetic cannabinoid . It can be detected in urine . AB-CHMINACA is structurally related to AB-FUBINACA, a high affinity ligand of the central CB1 receptor .
Synthesis Analysis
AB-CHMINACA metabolite M2 is a major urinary metabolite of AB-CHMINACA . The transformation may be generated by cytochrome P450 3A4 (CYP3) as it was identified as the main metabolic enzyme responsible for cyclohexylmethyl hydroxylation in AB-CHMINACA in vitro metabolism .Molecular Structure Analysis
AB-CHMINACA is an indazole-based synthetic cannabinoid . The molecular formula of AB-CHMINACA metabolite M2 is C20H27N3O3 .Chemical Reactions Analysis
In most cases, AB-CHMINACA metabolite M2 was detected in the urine . The metabolites AB-CHMINACA M1A and M4 were only detected once .Physical And Chemical Properties Analysis
AB-CHMINACA metabolite M2 is a crystalline solid . It has a molecular weight of 357.5 . It has solubility in DMF (50 mg/ml), DMF:PBS (pH 7.2) (1:1) (0.5 mg/ml), DMSO (30 mg/ml), and Ethanol (30 mg/ml) .Scientific Research Applications
Forensic Analysis
AB-CHMINACA metabolite M2 is used in forensic analysis . It is a major urinary metabolite of AB-CHMINACA, a synthetic cannabinoid structurally related to AB-FUBINACA . The metabolite can be detected in urine samples, which is useful in forensic investigations .
Clinical Toxicology
In the field of clinical toxicology, AB-CHMINACA metabolite M2 is used as a reference standard . It helps in identifying and quantifying the presence of the parent compound (AB-CHMINACA) in biological samples .
Drug Testing
AB-CHMINACA metabolite M2 is used in urine drug testing applications . Its presence in urine can indicate the consumption of AB-CHMINACA .
Synthetic Cannabinoid Research
AB-CHMINACA metabolite M2 plays a significant role in synthetic cannabinoid research . It helps in understanding the metabolic pathways of synthetic cannabinoids like AB-CHMINACA .
Biomarker of Exposure
The presence of AB-CHMINACA metabolite M2 in biological matrices can serve as a biomarker of exposure to AB-CHMINACA . It can help in linking toxicity and symptoms to each compound and concentration .
Drug Market Monitoring
The detection of AB-CHMINACA metabolite M2 can aid in monitoring new trends in the drug market . The use of high-resolution mass spectrometry can avoid the use of previous standards and help in this monitoring .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S)-2-[[1-(cyclohexylmethyl)indazole-3-carbonyl]amino]-3-methylbutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O3/c1-13(2)17(20(25)26)21-19(24)18-15-10-6-7-11-16(15)23(22-18)12-14-8-4-3-5-9-14/h6-7,10-11,13-14,17H,3-5,8-9,12H2,1-2H3,(H,21,24)(H,25,26)/t17-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWDOPMKLKXLVEL-KRWDZBQOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NC(=O)C1=NN(C2=CC=CC=C21)CC3CCCCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)O)NC(=O)C1=NN(C2=CC=CC=C21)CC3CCCCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101188337 |
Source
|
| Record name | N-[[1-(Cyclohexylmethyl)-1H-indazol-3-yl]carbonyl]-L-valine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101188337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
AB-CHMINACA metabolite M2 | |
CAS RN |
1185887-51-7 |
Source
|
| Record name | N-[[1-(Cyclohexylmethyl)-1H-indazol-3-yl]carbonyl]-L-valine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185887-51-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-((1-(Cyclohexylmethyl)-1H-indazol-3-yl)carbonyl)-L-valine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1185887517 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-[[1-(Cyclohexylmethyl)-1H-indazol-3-yl]carbonyl]-L-valine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101188337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-((1-(CYCLOHEXYLMETHYL)-1H-INDAZOL-3-YL)CARBONYL)-L-VALINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J57LGFISXI | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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